Phenol, 4-(4-bromobutyl)-

• CAS No.: 99187-39-0
• Molecular Formula: C10H13BrO
• Molecular Weight: 229.11 g/mol
• IUPAC Name: 4-(4-bromobutyl)phenol
• InChI: InChI=1S/C10H13BrO/c11-8-2-1-3-9-4-6-10(12)7-5-9/h4-7,12H,1-3,8H2
• InChI Key: SOKVQCYEDUGTEI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCCCBr)O

Description

Phenol, 4-(4-bromobutyl)- is a useful research compound. Its molecular formula is C10H13BrO and its molecular weight is 229.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of triphenylphosphine (144.1 mmole, 37.80 g) in methylene chloride (556 ml) was treated with bromine (144.1 mmole, 23.03 g) until a pale yellow color persisted. After stirring approximately 15 minutes, a solution of 4-(4-hydroxyphenyl)butanol (96.1 mmole, 15.97 g) and imidazole (192.2 mmole, 13.08 g) in methylene chloride (355 ml) was added over a 15 minute period. Approximately 4 hours later, the reaction suspension was filtered and the filtrate was reduced in volume. To the reduced filtrate was added silica gel and the suspension was reduced to dryness. This material was filtered and the first six fractions were eluted with 10% ethyl acetate:hexane. Fractions 7 through 12 were eluted with 20% ethyl acetate:hexane. Fractions 7 through 10 were combined, reduced in volume, dried over sodium sulfate, filtered and concentrated in vacuo to afford 19.32 g (88%) of the title compound as an oil.